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Compound of Interest

Compound Name: 1,1,1-Trifluoro-2-methylpropane

CAS No.: 1550-49-8

Cat. No.: B16132381

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the expected spectroscopic data

for 1,1,1-Trifluoro-2-methylpropane. Due to the limited availability of experimentally-derived

spectra for this specific compound, this document presents predicted data based on

established spectroscopic principles and data from structurally analogous compounds. This

guide is intended to assist researchers in the identification and characterization of 1,1,1-
Trifluoro-2-methylpropane and similar fluorinated molecules.

Predicted Spectroscopic Data
The following tables summarize the predicted Nuclear Magnetic Resonance (NMR), Infrared

(IR), and Mass Spectrometry (MS) data for 1,1,1-Trifluoro-2-methylpropane. These

predictions are derived from analysis of its structural analogue, isobutane, with considerations

for the strong electron-withdrawing effects of the trifluoromethyl group.

Table 1: Predicted ¹H NMR Data
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Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

~1.1 - 1.3 Doublet 6H -CH(CH₃)₂

~2.0 - 2.4
Multiplet (septet of

quartets)
1H -CH(CH₃)₂

Rationale: The methyl protons are expected to be deshielded compared to isobutane (which

appear around 0.9 ppm) due to the inductive effect of the nearby CF₃ group. They will appear

as a doublet due to coupling with the single methine proton. The methine proton will be

significantly deshielded and will exhibit complex splitting, appearing as a septet due to coupling

with the six methyl protons and a quartet due to coupling with the three fluorine atoms.

Table 2: Predicted ¹³C NMR Data

Chemical Shift (δ) ppm
Multiplicity (Proton
Decoupled)

Assignment

~20 - 25 Quartet (¹JCF ≈ 280-300 Hz) -CF₃

~30 - 35 Quartet (²JCF ≈ 30-40 Hz) -CH(CH₃)₂

~120 - 130 Singlet -CH(CH₃)₂

Rationale: The carbon of the trifluoromethyl group will appear as a quartet due to strong one-

bond coupling with the fluorine atoms and will be significantly downfield. The methine carbon

will also show a quartet splitting due to two-bond coupling to the fluorines. The methyl carbons

are expected to be the least affected by the fluorine atoms and will appear as a singlet in a

proton-decoupled spectrum.

Table 3: Predicted ¹⁹F NMR Data

Chemical Shift (δ) ppm Multiplicity Assignment

-60 to -70 Doublet of septets -CF₃
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Rationale: The chemical shift for a CF₃ group attached to an sp³ carbon typically falls in this

range. The signal will be split into a doublet by the vicinal methine proton and into a septet by

the two methyl groups (though this fine coupling may not be well-resolved).

Table 4: Predicted Infrared (IR) Spectroscopy Data

Wavenumber (cm⁻¹) Intensity Assignment

2980 - 2870 Medium-Strong C-H stretch (alkane)

1470 - 1450 Medium C-H bend (CH₃)

1385 - 1365 Medium C-H bend (gem-dimethyl)

1300 - 1100 Very Strong C-F stretch

Rationale: The spectrum will be dominated by the very strong C-F stretching absorptions

characteristic of trifluoromethyl groups. The C-H stretching and bending vibrations will be

similar to those found in isobutane.

Table 5: Predicted Mass Spectrometry (MS) Data

m/z Relative Intensity Assignment

112 Low [M]⁺ (Molecular Ion)

97 Medium [M - CH₃]⁺

69 High [CF₃]⁺

43 Very High [CH(CH₃)₂]⁺ (Isopropyl cation)

41 Medium [C₃H₅]⁺

27 Medium [C₂H₃]⁺

Rationale: The molecular ion is expected to be of low abundance. The most stable carbocation

fragment, the isopropyl cation, is expected to be the base peak. The loss of a methyl group and

the formation of the trifluoromethyl cation are also predicted to be significant fragmentation

pathways.[1]
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Experimental Protocols
The following are detailed methodologies for the key experiments that would be used to

acquire the spectroscopic data for 1,1,1-Trifluoro-2-methylpropane.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Sample Preparation: A solution of 1,1,1-Trifluoro-2-methylpropane (approximately 5-10

mg) would be prepared in a deuterated solvent (e.g., CDCl₃, 0.5-0.7 mL) in a standard 5 mm

NMR tube. Tetramethylsilane (TMS) would be added as an internal standard for ¹H and ¹³C

NMR. For ¹⁹F NMR, an external standard such as CFCl₃ can be used.

Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) equipped with a

broadband probe is recommended.

¹H NMR Acquisition: A standard one-pulse experiment would be performed. Key parameters

include a spectral width of approximately 10-12 ppm, a sufficient number of scans to achieve

a good signal-to-noise ratio (e.g., 16-64 scans), and a relaxation delay of 1-2 seconds.

¹³C NMR Acquisition: A proton-decoupled experiment (e.g., zgpg30) would be used to obtain

singlets for each unique carbon environment. A wider spectral width (e.g., 200-220 ppm) is

necessary. Due to the lower natural abundance and gyromagnetic ratio of ¹³C, a larger

number of scans (e.g., 1024 or more) and a longer relaxation delay (e.g., 2-5 seconds)

would be required.

¹⁹F NMR Acquisition: A standard one-pulse experiment, often with proton decoupling, would

be performed. A very wide spectral width is necessary due to the large chemical shift range

of fluorine (e.g., 250-300 ppm).

Infrared (IR) Spectroscopy

Sample Preparation: As 1,1,1-Trifluoro-2-methylpropane is expected to be a volatile liquid

or gas at room temperature, the spectrum would be best acquired using a gas cell. A small

amount of the sample would be introduced into an evacuated gas cell with KBr or NaCl

windows.

Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer would be used.
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Data Acquisition: The spectrum would be recorded over the mid-IR range (typically 4000-400

cm⁻¹). A background spectrum of the empty gas cell would be collected first and

automatically subtracted from the sample spectrum. An appropriate number of scans (e.g.,

16-32) would be co-added to improve the signal-to-noise ratio.

Mass Spectrometry (MS)

Sample Introduction: For a volatile compound like 1,1,1-Trifluoro-2-methylpropane, direct

injection via a heated inlet system or, more commonly, introduction via a Gas

Chromatography (GC) column (GC-MS) would be the preferred method. GC-MS allows for

separation from any impurities prior to mass analysis.

Ionization: Electron Ionization (EI) at a standard energy of 70 eV would be used to induce

fragmentation.

Mass Analysis: A quadrupole or time-of-flight (TOF) mass analyzer would be used to

separate the resulting ions based on their mass-to-charge ratio (m/z).

Data Acquisition: The mass spectrum would be scanned over a relevant m/z range (e.g., 10-

200 amu).

Visualization of Spectroscopic Analysis Workflow
The following diagram illustrates the logical workflow of how different spectroscopic techniques

contribute to the structural elucidation of 1,1,1-Trifluoro-2-methylpropane.
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Spectroscopic Techniques

Derived Structural Information
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Spectroscopic analysis workflow for 1,1,1-Trifluoro-2-methylpropane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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